5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-furamide

• Molecular Formula: C16H10BrClF3N3O2
• Molecular Weight: 448.62 g/mol
• IUPAC Name: 5-[(4-bromopyrazol-1-yl)methyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H10BrClF3N3O2/c17-10-6-22-24(7-10)8-11-2-4-14(26-11)15(25)23-13-5-9(16(19,20)21)1-3-12(13)18/h1-7H,8H2,(H,23,25)
• InChI Key: YFHKPBDCWCKRHM-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(F)(F)F)NC(=O)C2=CC=C(O2)CN3C=C(C=N3)Br)Cl

Description

5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-furamide is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. This compound is a pyrazole derivative that is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of this compound is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory, analgesic, and antipyretic effects. It has been found to reduce the production of prostaglandins, which are known to play a role in inflammation, pain, and fever. This compound has also shown potential as an anti-cancer agent and has been tested against various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using this compound in lab experiments is its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs. However, one limitation of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research on this compound. One direction is to further investigate its potential as an anti-cancer agent. Another direction is to explore its potential in the treatment of other inflammatory conditions, such as arthritis. Additionally, future research could focus on developing more efficient synthesis methods for this compound to make it more accessible for scientific research.

Synthesis Methods

The synthesis of 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-furamide involves a multistep process that includes the reaction of 4-bromo-1H-pyrazole with 2-chloro-5-(trifluoromethyl)benzoyl chloride followed by the reaction of the resulting intermediate with furfurylamine. The final product is obtained through purification and characterization steps.

Scientific Research Applications

This compound has been studied for its potential therapeutic applications in various fields of research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also shown potential as an anti-cancer agent and has been tested against various cancer cell lines.